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Compound of Interest

Compound Name: Dgaba

Cat. No.: B1217503

Disclaimer: The term "Dgaba" as specified in the query could not be identified as a standard
chemical nomenclature. This guide has been developed based on the assumption that the
query refers to Gamma-Aminobutyric Acid (GABA), a common neurotransmitter and chemical
reagent. It is imperative to confirm the identity of any substance before handling and to consult
the specific Safety Data Sheet (SDS) provided by the manufacturer.

This document provides crucial safety and logistical information for laboratory professionals,
including researchers, scientists, and drug development experts, who handle Gamma-
Aminobutyric Acid (GABA). The following procedural guidance is designed to ensure safe
operational practices and proper disposal.

Summary of Key Hazards

According to the available Safety Data Sheets, Gamma-Aminobutyric Acid is not classified as a
hazardous substance. However, as with any chemical, it is important to handle it with care to
avoid potential irritation and contamination. The primary routes of exposure are inhalation of
dust, skin contact, and eye contact. Ingestion should always be avoided.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling GABA to
minimize exposure. The following table summarizes the recommended PPE.
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Protection Type Specification Purpose
) Chemical safety goggles or Protects against dust particles
Eye Protection ]
glasses and potential splashes.

Hand Protection

Appropriate protective gloves i )
o Prevents direct skin contact.
(e.g., nitrile)

Body Protection

Protects skin and personal
Laboratory coat ) o
clothing from contamination.

Respiratory Protection

NIOSH/MSHA or European Required when engineering
Standard EN 149 approved controls are insufficient to
respirator control airborne dust.

Physical and Chemical Properties

Understanding the properties of GABA is essential for safe handling and storage.

Property Value

Chemical Formula C4HoNO2

Molecular Weight 103.12 g/mol

Appearance White crystalline solid/powder

Melting Point Approximately 202-203°C (decomposes)|[1]
Solubility 130 g/100 mL in water at 25°C[2]

pH 6.5 - 7.5 (for a 1% solution)[2]

Flash Point 195°C (383°F) - Closed Cupl[1]

Occupational Exposure Limits

Not available

Experimental Protocols: Safe Handling and Storage

Adherence to the following step-by-step procedures is mandatory for the safe handling and

storage of GABA in a laboratory setting.
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Engineering Controls:
o Work in a well-ventilated area.

o Use a local exhaust ventilation system or a chemical fume hood to minimize the presence of

airborne dust.[1]

e Ensure that a safety shower and an eyewash station are readily accessible in the work area.

[2]
Handling Procedures:
o Before handling, carefully read the Safety Data Sheet (SDS) for GABA.
» Wear the appropriate Personal Protective Equipment (PPE) as detailed in the table above.
¢ Avoid generating dust. If dust is created, do not breathe it in.[1]
e Avoid contact with skin, eyes, and clothing.[2]
» After handling, wash hands thoroughly with soap and water.
» Do not eat, drink, or smoke in the laboratory.
Storage Procedures:
o Store in a tightly closed container.[1]
o Keep the container in a cool, dry, and well-ventilated place.[1][2]

» Store away from incompatible materials such as strong oxidizing agents and strong inorganic
acids.[2]

Disposal Plan

The disposal of GABA and its containers must be conducted in accordance with all applicable

federal, state, and local environmental regulations.

Waste Disposal Steps:
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o Characterization: While GABA is not classified as hazardous waste, it should be disposed of
as a chemical waste product.

o Collection: Collect waste GABA in a designated, properly labeled, and sealed container. Do
not mix with other waste streams unless compatibility is confirmed.

o Labeling: Clearly label the waste container with "Waste Gamma-Aminobutyric Acid" and any
other information required by your institution's environmental health and safety (EHS)
department.

o Storage of Waste: Store the waste container in a designated satellite accumulation area that
is secure and away from general laboratory traffic.

o Disposal: Arrange for pickup and disposal through your institution's EHS department or a
licensed chemical waste disposal company. Do not dispose of GABA down the drain or in the
regular trash.

Workflow for Safe Handling of GABA
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Caption: Workflow for the safe handling of GABA from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Gamma-Aminobutyric Acid (GABA)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217503#personal-protective-equipment-for-
handling-dgaba]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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